Cas no 41430-70-0 (Ethyl Perfluoroheptanoate)

• Product Name: Ethyl Perfluoroheptanoate
• CAS No: 41430-70-0
• MF: C₉H₅F₁₃O₂
• MW: 392.114048719406
• MDL: MFCD00039242
• CID: 329659
• PubChem ID: 526468
• Update Time: 2025-11-06

Ethyl Perfluoroheptanoate Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, ethyl ester
• Ethyl perfluoroheptanoate
• ethyl 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptanoate
• DTXSID80194350
• 41430-70-0
• UNII-MMH3W668W4
• MMH3W668W4
• EINECS 255-362-4
• MS-20529
• CS-0332369
• AKOS007930396
• 2,2,3,3,4,4,5,5,6,6,7,7,7-Tridecafluoro-heptanoic acid ethyl ester
• MFCD00039242
• FT-0626228
• Heptanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, ethyl ester
• Ethyl tridecafluoroheptanoate
• A825554
• NS00019064
• Heptanoic acid, tridecafluoro-, ethyl ester
• C6F13COOC2H5
• SCHEMBL2691524
• 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptanoic acid ethyl ester
• DTXCID90116841
• DB-049755
• Ethylperfluoroheptanoate
• Ethyl Perfluoroheptanoate

• MDL： MFCD00039242
• Inchi： 1S/C9H5F13O2/c1-2-24-3(23)4(10,11)5(12,13)6(14,15)7(16,17)8(18,19)9(20,21)22/h2H2,1H3
• InChI Key： ZESCSNXJAROIJS-UHFFFAOYSA-N
• SMILES： FC(C(C(C(=O)OCC)(F)F)(F)F)(C(C(C(F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 392.00800
• Monoisotopic Mass: 392.0081955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Not determined
• Boiling Point: 87°C 20mm
• PSA: 26.30000
• LogP: 4.28830
• Solubility: Not determined

Ethyl Perfluoroheptanoate Security Information

• Hazard Statement： Flammable
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：FLAMMABLE
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Perfluoroalkyl carboxylic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl carboxylic acid and derivatives

Additional information on Ethyl Perfluoroheptanoate

Recent Advances in the Study of Ethyl Perfluoroheptanoate (CAS: 41430-70-0) and Its Applications in Chemical Biology and Medicine

Ethyl Perfluoroheptanoate (CAS: 41430-70-0) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and medicine. This compound, characterized by its perfluorinated carbon chain and ethyl ester group, exhibits remarkable stability, hydrophobicity, and resistance to degradation, making it a valuable candidate for various industrial and biomedical applications. Recent studies have explored its role in drug delivery systems, biomedical imaging, and as a building block for advanced materials. This research brief synthesizes the latest findings on Ethyl Perfluoroheptanoate, highlighting its current applications and future prospects.

One of the most notable areas of research involving Ethyl Perfluoroheptanoate is its use in drug delivery systems. Due to its lipophilic nature and chemical inertness, this compound has been investigated as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. A 2023 study published in the Journal of Controlled Release demonstrated that Ethyl Perfluoroheptanoate-based nanoemulsions could effectively encapsulate and deliver anticancer agents, resulting in improved tumor targeting and reduced systemic toxicity. The study utilized in vitro and in vivo models to validate the efficacy of these formulations, paving the way for further clinical investigations.

In addition to drug delivery, Ethyl Perfluoroheptanoate has shown promise in biomedical imaging, particularly in fluorine-19 magnetic resonance imaging (¹⁹F MRI). The compound's high fluorine content and biocompatibility make it an ideal contrast agent for ¹⁹F MRI, a technique that offers high specificity and minimal background interference. Recent work published in ACS Nano highlighted the development of Ethyl Perfluoroheptanoate-labeled nanoparticles for real-time tracking of immune cells in inflammatory diseases. This innovative approach provides a non-invasive method to monitor disease progression and therapeutic responses, offering significant advantages over traditional imaging modalities.

Beyond biomedical applications, Ethyl Perfluoroheptanoate has also been explored as a precursor for advanced materials. Its perfluorinated structure imparts exceptional thermal and chemical stability, making it suitable for high-performance coatings and polymers. A 2022 study in Advanced Materials reported the synthesis of fluorinated elastomers using Ethyl Perfluoroheptanoate as a key monomer, resulting in materials with superior resistance to extreme environments. These findings underscore the versatility of Ethyl Perfluoroheptanoate in material science, with potential applications in aerospace, electronics, and other high-tech industries.

Despite its promising applications, the environmental and health impacts of Ethyl Perfluoroheptanoate remain a topic of ongoing research. As a perfluoroalkyl substance (PFAS), concerns have been raised about its persistence in the environment and potential bioaccumulation. Recent regulatory developments, such as the EPA's updated guidelines on PFAS, have prompted further studies to assess the safety and sustainability of Ethyl Perfluoroheptanoate. Collaborative efforts between academia and industry are essential to address these challenges and ensure the responsible use of this compound.

In conclusion, Ethyl Perfluoroheptanoate (CAS: 41430-70-0) represents a versatile and valuable compound in chemical biology and medicine. Its applications in drug delivery, biomedical imaging, and advanced materials highlight its potential to address critical challenges in these fields. However, continued research is needed to fully understand its environmental and health implications. By leveraging interdisciplinary approaches, the scientific community can unlock the full potential of Ethyl Perfluoroheptanoate while ensuring its safe and sustainable use.